molecular formula C20H22N6O2 B5558247 N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-2-(4-ethyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamide

N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-2-(4-ethyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamide

Cat. No. B5558247
M. Wt: 378.4 g/mol
InChI Key: AUYMFXFVYAKGJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar triazol compounds involves meticulous processes, such as characterization through NMR, IR, and X-ray single-crystal determination. Calculations using the density functional method (B3LYP) with the 6-31G(d) basis set help in predicting molecular geometry, vibrational frequencies, and NMR chemical shift values, indicating a close alignment with experimental data (Orek, Koparir, & Koparır, 2012).

Molecular Structure Analysis

The optimization of molecular geometry through theoretical calculations is crucial for understanding the molecule's structure. The use of the B3LYP method alongside the 6-31G(d) basis set allows for accurate reproduction of the crystal structure and provides insight into the molecule’s energetics in various solvent media, enhancing the understanding of its molecular structure and stability (Orek et al., 2012).

Chemical Reactions and Properties

The compound’s reactivity, including its interactions with other chemical entities, is pivotal for its application. Studies on similar molecules show reactions like cyclocondensation, revealing the potential for creating diverse derivatives with unique properties, which can be pivotal for synthetic chemistry applications (Desenko, Komykhov, Orlov, & Meier, 1998).

Scientific Research Applications

Synthesis and Structural Analysis

  • The compound has been involved in studies focusing on the synthesis of various polymorphs and hydrates, elucidating their thermodynamic stability and conversion rates in aqueous media, which are crucial for understanding its physical and chemical properties (Petrova et al., 2009).

Biological Activity and Applications

  • Research into related pyrimidine and triazolo derivatives has demonstrated their potential as antiasthma agents, highlighting the importance of structural modifications to enhance biological activity (Medwid et al., 1990).
  • Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, suggesting potential applications in cancer therapy and inflammation management (Rahmouni et al., 2016).
  • Synthesis and assessment of heterocycles incorporating thiadiazole and antipyrine moieties have shown promising antimicrobial and insecticidal activities, indicating potential applications in agricultural and pharmaceutical fields (Fadda et al., 2017).

Drug Metabolism and Pharmacokinetics

  • Studies on the metabolism and pharmacokinetics of related compounds, focusing on dose- and time-dependent behaviors, provide insights into their potential therapeutic applications and the importance of considering metabolic pathways in drug development (Tonn et al., 2009).

properties

IUPAC Name

N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-2-(4-ethyl-5-oxo-3-phenyl-1,2,4-triazol-1-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N6O2/c1-2-25-19(14-7-4-3-5-8-14)24-26(20(25)28)13-18(27)22-12-17-21-11-15-9-6-10-16(15)23-17/h3-5,7-8,11H,2,6,9-10,12-13H2,1H3,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AUYMFXFVYAKGJM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=NN(C1=O)CC(=O)NCC2=NC=C3CCCC3=N2)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

378.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-ylmethyl)-2-(4-ethyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.